Cas no 1367948-91-1 (Pyrazolo[1,5-a]pyridine, 5-bromo-2-methyl-)

• Product Name: Pyrazolo[1,5-a]pyridine, 5-bromo-2-methyl-
• CAS No: 1367948-91-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 6387649
• PubChem ID: 82394705
• Update Time: 2025-05-19

Pyrazolo[1,5-a]pyridine, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine, 5-bromo-2-methyl-
• EN300-6762775
• 1367948-91-1
• SCHEMBL18632452
• 5-bromo-2-methylpyrazolo[1,5-a]pyridine

• Inchi： 1S/C8H7BrN2/c1-6-4-8-5-7(9)2-3-11(8)10-6/h2-5H,1H3
• InChI Key： DZEGOCJHDNLGDW-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CC(Br)=C2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 2.78±0.30(Predicted)

Additional information on Pyrazolo[1,5-a]pyridine, 5-bromo-2-methyl-

5-Bromo-2-Methylpyrazolo[1,5-a]pyridine (CAS No. 1367948-91-1): A Comprehensive Overview

5-Bromo-2-methylpyrazolo[1,5-a]pyridine (CAS No. 1367948-91-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromo and methyl substituents on the pyrazolopyridine scaffold imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 5-bromo-2-methylpyrazolo[1,5-a]pyridine is characterized by a pyrazolopyridine core with a bromo group at the 5-position and a methyl group at the 2-position. This specific arrangement of functional groups not only influences the compound's reactivity but also its pharmacological profile. The bromo substituent can be readily replaced in various chemical reactions, making this compound an excellent starting material for the synthesis of more complex derivatives.

In recent years, 5-bromo-2-methylpyrazolo[1,5-a]pyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. Research has shown that certain derivatives of 5-bromo-2-methylpyrazolo[1,5-a]pyridine exhibit potent inhibitory activity against specific kinases, such as ABL and SRC kinases, which are important targets in cancer therapy.

Another significant application of 5-bromo-2-methylpyrazolo[1,5-a]pyridine is in the development of neuroprotective agents. Studies have demonstrated that compounds derived from this scaffold can effectively protect neurons from oxidative stress and neurodegeneration. This makes them promising candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate key signaling pathways involved in neuronal survival and function is a critical factor in their therapeutic potential.

The synthesis of 5-bromo-2-methylpyrazolo[1,5-a]pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-methyl-3-amino-pyridine with an appropriate brominated ketone or aldehyde, followed by cyclization to form the pyrazolopyridine ring. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for research and development purposes.

In addition to its direct biological activities, 5-bromo-2-methylpyrazolo[1,5-a]pyridine serves as a valuable building block for the synthesis of other bioactive molecules. Its reactivity allows for the introduction of various functional groups through substitution reactions, enabling the creation of a wide range of derivatives with diverse biological properties. This flexibility is particularly useful in hit-to-lead optimization processes, where small modifications can significantly enhance the potency and selectivity of lead compounds.

The pharmacokinetic properties of 5-bromo-2-methylpyrazolo[1,5-a]pyridine and its derivatives are also an important area of study. Understanding how these compounds are absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing their therapeutic potential. Recent research has focused on improving the solubility and bioavailability of these compounds through prodrug strategies and formulation techniques. These efforts aim to enhance their efficacy while minimizing side effects.

Furthermore, toxicity studies on 5-bromo-2-methylpyrazolo[1,5-a]pyridine have shown that it generally exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety evaluations are necessary before advancing to clinical trials. Preclinical studies have demonstrated that this compound is well-tolerated in animal models, providing a strong foundation for further development.

In conclusion, 5-bromo-2-methylpyrazolo[1,5-a]pyridine (CAS No. 1367948-91-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool in the development of novel therapeutics.